Cas no 876708-23-5 (4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine)

• Product Name: 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine
• CAS No: 876708-23-5
• MF: C₁₁H₁₂N₄
• MW: 200.2397813797
• MDL: MFCD00489297
• CID: 992790
• PubChem ID: 6483713
• Update Time: 2025-05-24

4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine
• 4-Pyridin-3-yl-4,5,6,7-tetrahydro-1H-imidazo-[4,5-c]pyridine
• 4-pyridin-3-yl-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-1H-imidazo[4,5-c]pyridine
• AKOS016050188
• EN300-186512
• CS-0237701
• AKOS025395007
• MFCD09749723
• 3-{3H,4H,5H,6H,7H-imidazo[4,5-c]pyridin-4-yl}pyridine
• AKOS004938979
• AKOS000300890
• 4-PYRIDIN-3-YL-4,5,6,7-TETRAHYDRO-3H-IMIDAZO[4,5-C]PYRIDINE
• VS-02485
• DTXSID40424322
• HMS3468F16
• 4-(3-pyridinyl)-4,5,6,7-tetrahydro-3h-imidazo[4,5-c]pyridine
• SCHEMBL11518030
• 876708-23-5
• 4-(3-PYRIDYL)-4,5,6,7-TETRAHYDRO-3H-IMIDAZO[4,5-C]PYRIDINE
• DB-349530
• STK801592
• G30821
• BBL010413
• 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine

• MDL： MFCD00489297
• Inchi： 1S/C11H12N4/c1-2-8(6-12-4-1)10-11-9(3-5-13-10)14-7-15-11/h1-2,4,6-7,10,13H,3,5H2,(H,14,15)
• InChI Key： GBMWJSLSINTZJI-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C1C1C=NC=CC=1)N=CN2

Computed Properties

• Exact Mass: 200.106196400g/mol
• Monoisotopic Mass: 200.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• Density: 1.241
• Boiling Point: 469.5°C at 760 mmHg
• Flash Point: 237.7°C
• Refractive Index: 1.622

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo4,5-cpyridine

Recent Advances in the Study of 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine (CAS: 876708-23-5)

The compound 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine (CAS: 876708-23-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is of particular interest for its role in modulating various biological targets, including kinases and receptors, which are critical in the treatment of diseases such as cancer, inflammation, and neurological disorders. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic potential.

One of the key areas of research has been the synthesis and structural modification of 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that subtle modifications to the pyridine and imidazole rings could significantly improve the compound's binding affinity to protein kinases, such as JAK2 and EGFR, which are implicated in cancer progression. The study utilized molecular docking and in vitro assays to validate these findings, highlighting the compound's potential as a multi-kinase inhibitor.

Another recent investigation, reported in Bioorganic & Medicinal Chemistry Letters (2024), explored the anti-inflammatory properties of this compound. Researchers found that 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine exhibited potent inhibitory effects on NF-κB signaling, a pathway central to inflammatory responses. The study employed both cell-based assays and animal models to demonstrate the compound's efficacy in reducing inflammation, suggesting its potential as a novel anti-inflammatory agent.

In addition to its kinase and anti-inflammatory activities, recent preclinical studies have also investigated the neuroprotective effects of this compound. A 2023 study in ACS Chemical Neuroscience revealed that 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine could cross the blood-brain barrier and modulate glutamate receptors, which are often dysregulated in neurodegenerative diseases like Alzheimer's and Parkinson's. The findings suggest that this compound could serve as a promising lead for developing neuroprotective therapies.

Despite these promising results, challenges remain in the clinical translation of 4-(Pyridin-3-yl)-4,5,6,7-tetrahydro-3H-imidazo[4,5-c]pyridine. Issues such as metabolic stability, toxicity, and formulation need to be addressed in future studies. However, the compound's versatile pharmacological profile and the recent advancements in its structural optimization underscore its potential as a valuable tool in drug discovery. Continued research in this area is expected to yield further insights into its therapeutic applications and mechanisms of action.